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2-Oxo-1-(4-piperidinyl)-2,3-dihydro-1H-imidazo[4,5-b]pyrazine
Cat. No. B8583014
M. Wt: 219.24 g/mol
InChI Key: AEUJTZJJOJMFJG-UHFFFAOYSA-N
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Patent
US07745427B2
Procedure details
2-Oxo-1-(1-benzylpiperidin-4-yl)-2,3-dihydro-1H-imidazo[4,5-b]pyrazine (1.7 g, 5.5 mmol) was dissolved in methanol (100 mL) and hydrogenated over 20% palladium on carbon (0.5 g) at 55 psi hydrogen overnight. The catalyst was filtered and solvent evaporated to give the title compound (1.5 g).
Name
2-Oxo-1-(1-benzylpiperidin-4-yl)-2,3-dihydro-1H-imidazo[4,5-b]pyrazine
Quantity
1.7 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]1[N:10]([CH:11]2[CH2:16][CH2:15][N:14](CC3C=CC=CC=3)[CH2:13][CH2:12]2)[C:5]2=[N:6][CH:7]=[CH:8][N:9]=[C:4]2[NH:3]1.[H][H]>CO.[Pd]>[O:1]=[C:2]1[N:10]([CH:11]2[CH2:16][CH2:15][NH:14][CH2:13][CH2:12]2)[C:5]2=[N:6][CH:7]=[CH:8][N:9]=[C:4]2[NH:3]1
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Inputs
Step One
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Name
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2-Oxo-1-(1-benzylpiperidin-4-yl)-2,3-dihydro-1H-imidazo[4,5-b]pyrazine
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Quantity
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1.7 g
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Type
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reactant
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Smiles
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O=C1NC=2C(=NC=CN2)N1C1CCN(CC1)CC1=CC=CC=C1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0.5 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The catalyst was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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solvent evaporated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1NC=2C(=NC=CN2)N1C1CCNCC1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 124.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
